Cas no 898723-50-7 (1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 898723-50-7
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• MDL: MFCD16653425
• CID: 4719012
• PubChem ID: 45496785
• Update Time: 2025-07-28

1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD16653425
• Inchi： 1S/C12H12BrNO3/c1-7-2-3-9(5-10(7)13)14-6-8(12(16)17)4-11(14)15/h2-3,5,8H,4,6H2,1H3,(H,16,17)
• InChI Key： DAZXJWGHPXIGNR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 898723-50-7)

1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 898723-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name BMOPCA, features a pyrrolidine-3-carboxylic acid core linked to a bromo-4-methylphenyl group, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in enzyme inhibition and biomedical imaging, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic reactions, including palladium-catalyzed cross-coupling and carboxylic acid functionalization. Its CAS No. 898723-50-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its role in developing small-molecule inhibitors for metabolic disorders, a hot topic in AI-driven drug design and computational chemistry. Users searching for "BMOPCA applications" or "898723-50-7 synthesis" often seek insights into its structure-activity relationship (SAR) and scalable production methods.

From an industrial perspective, 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid is valued for its high purity and stability under standard conditions, making it suitable for high-throughput screening (HTS). Its brominated aromatic ring offers reactivity for further derivatization, a feature exploited in combinatorial chemistry. Environmental and safety considerations are also prominent in user queries, with terms like "BMOPCA biodegradability" and "green chemistry alternatives" reflecting growing demand for sustainable chemical practices.

In the context of patent literature, CAS No. 898723-50-7 appears in claims related to neuroprotective agents and anti-inflammatory formulations, underscoring its therapeutic versatility. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common search queries like "BMOPCA analytical methods." As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), the demand for structurally diverse intermediates like 1-(3-Bromo-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid is expected to rise.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, areas gaining traction in oncology research. For suppliers and distributors, optimizing cost-effective synthesis routes and ensuring regulatory compliance (e.g., REACH, FDA guidelines) remain key priorities. This compound exemplifies the intersection of cutting-edge science and industrial applicability, answering user needs for both technical depth and practical relevance.